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Vinpocetine Pharmacokinetic & Metabolic Data

The table below summarizes the key quantitative data relevant to vinpocetine's metabolic stability,

synthesized from recent research.

Parameter Value / Finding Context & Notes Source

Oral Bioavailability 6.2–6.7% (fasted state);
Increases 60–100% with

food

In humans; significantly higher in
rodents (~52%). Highlights extensive

first-pass metabolism.

[1]

Elimination Half-life
(t₁/₂)

1–2 hours Short half-life indicates rapid clearance

from the body.

[2] [3]

[4]

Time to Peak Blood
Levels (Tₘₐₓ)

~1 hour After oral administration. [4] [1]

Primary Metabolite Apovincaminic acid (cis-

apovincaminic acid)

Formed via rapid and extensive

metabolism; main metabolite found in
plasma.

[2] [1]
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Parameter Value / Finding Context & Notes Source

Volume of
Distribution

3.2 ± 0.9 L/kg (IV) Suggests high distribution into tissues. [4] [1]

Protein Binding 86.6% to complete binding Reported range for binding to blood
proteins.

[1]

Primary Metabolic
Enzyme

Cytochrome P450 (CYP) Specifically, evidence points to
CYP2C19 and CYP2D6 involvement.

[5]

Metabolic Pathways and Stability Challenges

Vinpocetine's metabolic pathway involves rapid and extensive biotransformation, which is the core of its

stability challenge. The following diagram illustrates its primary metabolic fate and the associated stability

challenges.

Vinpocetine

Extensive First-Pass Metabolism

Apovincaminic Acid Low Oral Bioavailability (6.2-6.7%) Rapid Systemic Clearance

Primary Metabolic Enzyme: CYP450

Click to download full resolution via product page

The stability challenge is primarily driven by its short half-life and low oral bioavailability due to extensive

pre-systemic metabolism [1]. The diagram below outlines a potential experimental workflow for

investigating and improving its metabolic stability.
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Suggested Strategies for Enhancing Metabolic Stability

Based on the identified challenges, here are two primary strategic approaches for your research:

Structural Modification: Focus on the core vincamine alkaloid structure or specific sites like the N-
Oxide to hinder oxidative metabolism by CYP enzymes. The goal is to create analogs that are poorer

substrates for these enzymes while retaining pharmacological activity [6] [4].
Advanced Formulation Approaches: Employ drug delivery technologies to bypass or reduce first-

pass metabolism. This could include:
Liposomal Delivery: One study noted that certain delivery systems, like liposomes, can

increase vinpocetine's absorption [1].
Prodrug Strategies: Design prodrugs that are absorbed via different pathways or are activated

after absorption.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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